Cas no 884497-47-6 (3-Cyclopentapyrazolecarboxylicacid, 2,4,5,6-tetrahydro-)

• Product Name: 3-Cyclopentapyrazolecarboxylicacid, 2,4,5,6-tetrahydro-
• CAS No: 884497-47-6
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• MDL: MFCD05863684
• CID: 710516
• PubChem ID: 776416
• Update Time: 2025-09-21

3-Cyclopentapyrazolecarboxylicacid, 2,4,5,6-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopentapyrazolecarboxylicacid, 2,4,5,6-tetrahydro-
• 1,4,5,6-TETRAHYDROCYCLOPENTAPYRAZOLE-3-CARBOXYLIC ACID
• 2,4,5,6-Tetrahydrocyclopenta[c]pyrazole-3-carboxylic acid
• CS-W000372
• AKOS000441635
• SR-01000597146
• 1,4,5,6-tetrahydrocyclopenta [c]pyrazole-3-carboxylic acid
• SCHEMBL1663622
• 3-Cyclopentapyrazolecarboxylicacid,2,4,5,6-tetrahydro-
• HMS1513O20
• A832267
• F0452-7554
• 2,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carboxylate
• 2H,4H,5H,6H-cyclopenta[c]pyrazole-3-carboxylic acid
• 884497-47-6
• 1,4,5,6-Tetrahydrocyclopenta[c]pyrazole-3-carboxylic acid, AldrichCPR
• IDI1_030206
• 1,4,5,6-Tetrahydro-cyclopentapyrazole-3-carboxylic acid
• 1,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carboxylic acid
• G10425
• CYCLOPENTAPYRAZOLE-3-CARBOXYLIC ACID
• 2,4,5,6-Tetrahydrocyclopentapyrazole-3-carboxylic acid
• SCHEMBL16629837
• ChemDiv3_014408
• 2,4,5,6-Tetrahydro-cyclopentapyrazole-3-carboxylic acid
• FCYBBDFUBSEGMX-UHFFFAOYSA-N
• AB08420
• BB 0219108
• AB89910
• 5932-32-1
• EN300-41431
• AB00667834-01
• DTXSID90974746
• MFCD05863684
• 1H,4H,5H,6H-Cyclopenta[C]Pyrazole-3-Carboxylic Acid
• 2,4,5,6-Tetrahydro-3-cyclopentapyrazolecarboxylic acid
• 2,4,5,6-Tetrahydrocyclopenta[c]pyrazole-3-carboxylicacid
• FT-0646366
• CHEMBL128604
• J-503951
• Oprea1_415453
• AKOS000271376
• Z57683732
• AM804102
• BDBM50132140
• SR-01000597146-1
• 3-cyclopentapyrazolecarboxylic acid, 1,4,5,6-tetrahydro-
• SY026357
• MFCD01248822
• DG-0059
• CS-D1767
• F8880-5931
• ALBB-008812
• STK387519
• BBL018891

• MDL： MFCD05863684
• Inchi： 1S/C7H8N2O2/c10-7(11)6-4-2-1-3-5(4)8-9-6/h1-3H2,(H,8,9)(H,10,11)
• InChI Key： FCYBBDFUBSEGMX-UHFFFAOYSA-N
• SMILES： OC(C1C2=C(CCC2)NN=1)=O

Computed Properties

• Exact Mass: 152.058577502g/mol
• Monoisotopic Mass: 152.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives